Xylitol

• IUPAC Name: (2S,4R)-pentane-1,2,3,4,5-pentol
• InChI: InChI=1S/C5H12O5/c6-1-3(8)5(10)4(9)2-7/h3-10H,1-2H2/t3-,4+,5?
• InChI Key: HEBKCHPVOIAQTA-NGQZWQHPSA-N
• Canonical SMILES: C(C(C(C(CO)O)O)O)O
• Isomeric SMILES: C([C@H](C([C@H](CO)O)O)O)O
• Molecular Formula: C5H12O5
• DSSTOX Substance ID: DTXSID601032335
• Molecular Weight: 152.15 g/mol
• Physical Description: NKRA, White, crystalline powder, practically odourless., Solid; [Merck Index] White powder; [Sigma-Aldrich MSDS], Solid; Metastable form is hygroscopic; [Merck Index] White Solid; Practically odorless; [JECFA] White odorless crystals or powder; Hygroscopic; [Alfa Aesar MSDS]
• Boiling Point: 215-217, 216 °C
• Solubility: Very soluble in water, sparingly soluble in ethanol, Very soluble in water, pyridene, ethanol
• Vapor Pressure: 0.00247 [mmHg]
• Mechanism of Action: Xylitol is initially taken up by the microorganism and accumulates intracellularly. Accumulated xylitol is transported into an energy-consuming cycle, or the inducible fructose transport system. It is converted to non-metabolizable, toxic xylitol-5-phosphate via phosphoenolpyruvate: a constitutive fructose phosphotransferase system by _S. mutans_. This metabolic process of xylitol, without the gain of any energy molecules, results in the development of intracellular vacuoles and cell membrane degradation. _S. mutans_ dephosphorylates xylitol-5-phosphate and expels it from the cell, in which requires energy consumption. This ultimately leading to starving of microorganism and growth inhibition. Long-term exposure to xylitol can cause microorganisms to develop resistance to xylitol. This clinically beneficial selection process creates xylitol-resistant mutans strains that are less virulent and less cariogenic than their parent strains. Xylitol also increases the concentrations of ammonia and amino acids in plaque, thereby neutralizing plaque acids. A study suggests that xylitol may also promote remineralization of deeper layers of demineralized enamel by facilitating Ca2+ and phosphate movement and accessibility.
• Color/Form: Monoclinic crystals from alcohol
• CAS RN: 87-99-0, 488-81-3
• Melting Point: 92-96, 92 to 96 °C, 93.5 °C, Colorless, monoclinic, lath-shaped crystals from anhydrous methanol; hygroscopic; mp: 61-61.5 °C /Metastable form/

Description

Synthesis Analysis

Xylitol can be produced through both chemical and biotechnological methods. The chemical method involves large-scale production, but the biotechnological approach offers the potential for lowered cost and energy consumption . In the biotechnological process, xylose (a sugar derived from hemicellulose) is converted to this compound by microbes or enzymes , ensuring an environmentally safe production route.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-carbon backbone with five hydroxyl groups (OH) attached. Its chemical formula is C₅H₁₂O₅ . The arrangement of these atoms gives rise to its sweet taste and unique properties.

Chemical Reactions Analysis

This compound participates in various chemical reactions, including reduction reactions that convert xylose to this compound. These reactions are essential for its synthesis and utilization in food and pharmaceutical products.

Physical And Chemical Properties Analysis

• Chemical Properties :
  • Heat Stability : Remains stable during cooking and baking.

In Vivo

Xylitol has been studied extensively in both animal and human studies. In animal studies, this compound has been found to reduce the incidence of dental caries, improve glycemic control in diabetics, reduce the risk of ear infections in children, and reduce the risk of upper respiratory tract infections. In humans, this compound has been found to reduce the incidence of dental caries, improve glycemic control in diabetics, and reduce the risk of upper respiratory tract infections.

In Vitro

Xylitol has also been studied in vitro, or in laboratory settings. In vitro studies have found that this compound is a potent inhibitor of the growth of certain bacteria, including Streptococcus mutans, the bacteria responsible for dental caries. This compound has also been found to reduce the formation of biofilms, which are bacterial communities that can form on surfaces and are resistant to antibiotics.

Mechanism of Action

• Plaque Microorganisms : Xylitol inhibits the growth of microorganisms present in dental plaque and saliva. Notably, it is non-fermentable by most plaque bacteria, preventing the production of cariogenic acid end-products .

Mode of Action:

Here’s how this compound interacts with its targets:

• Intracellular Accumulation : this compound is initially taken up by the microorganisms and accumulates intracellularly. Once inside, it is transported into an energy-consuming cycle or the inducible fructose transport system .

Biochemical Pathways:

This compound impacts several pathways related to dental health:

• Streptococcus mutans : this compound reduces levels of Streptococcus mutans (a key plaque microorganism) in both plaque and saliva. It also decreases their adhesion to teeth surfaces .

Pharmacokinetics:

This compound’s ADME properties (absorption, distribution, metabolism, and excretion) play a role in its bioavailability:

• Excretion : It is excreted primarily unchanged in urine .

Result of Action:

The effects of this compound include:

• Microbial Inhibition : Beyond Streptococcus mutans, this compound may inhibit other bacterial species .

Action Environment:

Environmental factors influence this compound’s efficacy and stability:

• Heat Stability : Unlike sugars, this compound remains stable during baking and does not caramelize .

Biological Activity

Xylitol has been found to have a broad range of biological activities, including antiviral, antifungal, and antibacterial activity. It has also been found to have an anti-inflammatory effect, as well as an immunomodulatory effect. Additionally, this compound has been found to have an antioxidant effect, which may help to protect cells from oxidative damage.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In the gastrointestinal tract, this compound has been found to increase the absorption of calcium and magnesium, as well as reduce the absorption of cholesterol and triglycerides. Additionally, this compound has been found to have a prebiotic effect, meaning it promotes the growth of beneficial bacteria in the gut.

Advantages and Limitations for Lab Experiments

The advantages of using xylitol in laboratory experiments include its low cost, its availability, and its lack of toxicity. Additionally, this compound is relatively stable, making it easy to store and transport. The main limitation of using this compound in laboratory experiments is that its effects may not be reproducible in vivo, meaning that the results of laboratory experiments may not be applicable to humans.

Future Directions

The future of xylitol research is promising, as there is a growing body of evidence that suggests that this compound may have a number of beneficial effects. Some potential future directions for this compound research include investigating its potential as a treatment for obesity, diabetes, and other metabolic diseases, as well as its potential as an antimicrobial agent. Additionally, further research into the mechanism of action of this compound may help to elucidate its potential therapeutic effects. Finally, further research into the safety and efficacy of this compound in humans is needed in order to determine its potential as a therapeutic agent.

Synthesis routes and methods I

Procedure details

It is known from European Patent No. 421,882, of which the Applicant is proprietor, to obtain xylitol syrups having a xylitol content of 80% to 90%, the remainder being essentially composed of D-arabitol, pentitol of the natural D series of sugars. These syrups, which are not very viscous and which are particularly well adapted to the crystallization of xylitol, are obtained by microbiological conversion of glucose to D-arabitol, microbiological oxidation of D-arabitol, to D-xylulose, enzymatic isomerization of D-xylulose to D-xylose and then catalytic hydrogenation of the mixture of D-xylulose and D-xylose to xylitol and D-arabitol. These xylitol syrups, which do not contain L-arabitol or galactitol but only D-arabitol as accompanying polyol, permit easy extraction of three crops of pure xylitol crystals.

Synthesis routes and methods II

Procedure details